Cas no 21254-15-9 (4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 21254-15-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD14609284
• CID: 4638121
• PubChem ID: 22762150
• Update Time: 2025-11-02

4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-ISOPROPYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 4-chloro-1-propan-2-ylpyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-methylethyl)-
• AK201520
• 1-Isopropyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
• CS-0061040
• MFCD14609284
• SCHEMBL839258
• 21254-15-9
• AS-42315
• WAA25415
• AKOS010515958
• EN300-364105
• 4-chloro-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
• 4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine

• MDL： MFCD14609284
• Inchi： 1S/C8H9ClN4/c1-5(2)13-8-6(3-12-13)7(9)10-4-11-8/h3-5H,1-2H3
• InChI Key： HNXAKDCMFRBGIS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C(C)C

Computed Properties

• Exact Mass: 196.0515740 g/mol
• Monoisotopic Mass: 196.0515740 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.64
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine

4-Chloro-1-isopropyl-1H-pyrazolo[3,4-D]pyrimidine (CAS No. 21254-15-9): A Versatile Heterocyclic Compound in Modern Chemistry

4-Chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 21254-15-9) is a significant heterocyclic compound that has garnered attention in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative features a unique molecular structure combining pyrazole and pyrimidine rings, making it a valuable scaffold for drug discovery and material science applications.

The compound's molecular formula C8H9ClN4 and molecular weight of 196.63 g/mol indicate its moderate size and favorable physicochemical properties for various applications. Researchers particularly value its chloro-substituted pyrazolo[3,4-d]pyrimidine core, which serves as an excellent building block for synthesizing more complex molecules with potential biological activities.

Recent trends in medicinal chemistry highlight the growing importance of nitrogen-containing heterocycles like 4-chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine. These compounds frequently appear in patent applications for kinase inhibitors, demonstrating their relevance in current drug development pipelines targeting various diseases.

In synthetic chemistry, this compound serves as a versatile intermediate. Its reactive chloro group at the 4-position allows for nucleophilic substitution reactions, while the isopropyl substituent provides steric and electronic effects that can influence reaction pathways. These characteristics make it particularly valuable for creating diverse molecular libraries in combinatorial chemistry approaches.

The thermal stability and solubility profile of 4-chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine have been subjects of recent investigations, especially in relation to green chemistry applications. Researchers are exploring its behavior in various solvent systems to optimize reaction conditions for more sustainable synthetic processes.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are crucial for its application in high-value chemical synthesis.

From a commercial perspective, the demand for pyrazolo[3,4-d]pyrimidine derivatives has been steadily increasing. The global market for such heterocyclic compounds is projected to grow significantly, driven by their applications in pharmaceutical research and specialty chemicals.

Recent publications have highlighted novel synthetic routes to 4-chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine, focusing on atom-economical approaches and catalytic methods. These developments align with the pharmaceutical industry's push toward more efficient and environmentally friendly synthetic methodologies.

The compound's potential in material science is another area of emerging interest. Its conjugated π-system and nitrogen-rich structure make it a candidate for developing novel organic electronic materials, particularly in the field of organic semiconductors and light-emitting devices.

Quality control specifications for CAS 21254-15-9 typically require high purity levels (>98%), with strict limits on residual solvents and heavy metals. These standards ensure its suitability for sensitive applications in medicinal chemistry and other advanced research areas.

Storage and handling recommendations for 4-chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine emphasize protection from moisture and light, typically suggesting storage in sealed containers under inert atmosphere at controlled temperatures to maintain stability over extended periods.

Recent patent literature reveals numerous applications of this compound as a key intermediate in the synthesis of potential therapeutic agents, particularly in areas such as inflammation modulation and metabolic disorder treatment, reflecting its importance in current medicinal chemistry research.

The environmental fate and biodegradation pathways of pyrazolo[3,4-d]pyrimidine derivatives have become subjects of increased scrutiny, with researchers developing analytical methods to track these compounds in various matrices as part of environmental risk assessment protocols.

Comparative studies of different halogen-substituted pyrazolo[3,4-d]pyrimidines have shown that the chloro derivative (CAS 21254-15-9) often offers optimal balance between reactivity and stability for many synthetic applications, contributing to its popularity among researchers.

Future research directions for this compound likely include exploration of its metal complexation properties, potential catalytic applications, and further development as a privileged scaffold in fragment-based drug discovery approaches.

As the chemical industry continues to emphasize sustainable practices, novel synthetic approaches to 4-chloro-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidine that minimize waste and energy consumption are expected to gain prominence in both academic and industrial settings.